Cas no 1909306-11-1 (Propan-2-yl 3-amino-4-methylpentanoate hydrochloride)

• Product Name: Propan-2-yl 3-amino-4-methylpentanoate hydrochloride
• CAS No: 1909306-11-1
• MF: C₉H₂₀ClNO₂
• MW: 209.71360206604
• MDL: MFCD29907270
• CID: 4628469
• PubChem ID: 122163768
• Update Time: 2025-05-25

Propan-2-yl 3-amino-4-methylpentanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 3-amino-4-methylpentanoate hydrochloride
• propan-2-yl 3-amino-4-methylpentanoate;hydrochloride
• Propan-2-yl 3-amino-4-methylpentanoate hydrochloride

• MDL： MFCD29907270
• Inchi： 1S/C9H19NO2.ClH/c1-6(2)8(10)5-9(11)12-7(3)4;/h6-8H,5,10H2,1-4H3;1H
• InChI Key： IZBCTSXARQYUDY-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)C)C(CC(C(C)C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 144
• Topological Polar Surface Area: 52.3

Additional information on Propan-2-yl 3-amino-4-methylpentanoate hydrochloride

Propan-2-yl 3-amino-4-methylpentanoate hydrochloride (CAS No. 1909306-11-1): A Comprehensive Overview

Propan-2-yl 3-amino-4-methylpentanoate hydrochloride, a compound with the chemical formula C₁₀H₂₀N₂O₂HCl, is a derivative of amino acid analogs that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its unique CAS No. 1909306-11-1, is particularly intriguing due to its structural and functional properties, which make it a promising candidate for various therapeutic applications.

The molecular structure of Propan-2-yl 3-amino-4-methylpentanoate hydrochloride features a hydrochloride salt form, which enhances its solubility and bioavailability. This characteristic is crucial for drug development, as it allows for more efficient absorption and distribution within the body. The presence of both amine and carboxylate functional groups in its structure contributes to its versatility, enabling interactions with a wide range of biological targets.

In recent years, there has been growing interest in the development of novel amino acid derivatives for their potential therapeutic benefits. Propan-2-yl 3-amino-4-methylpentanoate hydrochloride has been studied for its potential role in modulating enzymatic activities and signaling pathways. Its ability to interact with proteins and enzymes has led to investigations into its effects on metabolic processes and inflammation.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research suggests that it may influence neurotransmitter release and receptor activity, making it a candidate for addressing conditions such as depression, anxiety, and neurodegenerative diseases. The precise mechanisms by which it exerts these effects are still under investigation, but preliminary findings are promising.

The synthesis of Propan-2-yl 3-amino-4-methylpentanoate hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and chiral resolution techniques, have been employed to produce enantiomerically pure forms of the compound. These efforts are critical for evaluating its pharmacological properties accurately.

From a pharmacokinetic perspective, Propan-2-yl 3-amino-4-methylpentanoate hydrochloride exhibits favorable properties that make it suitable for oral administration. Studies have shown that it has a reasonable bioavailability profile and can be metabolized through standard pathways in the body. This makes it an attractive option for developing once-daily medications or sustained-release formulations.

The compound's stability under various storage conditions is another important factor in its development as a pharmaceutical agent. Research has demonstrated that Propan-2-yl 3-amino-4-methylpentanoate hydrochloride remains stable when stored at controlled temperatures and pH levels, ensuring its integrity over time. This stability is essential for maintaining the efficacy of the drug throughout its shelf life.

Ethical considerations are also paramount in the development and use of any pharmaceutical compound. Propan-2-yl 3-amino-4-methylpentanoate hydrochloride has been subjected to rigorous safety assessments to evaluate potential side effects and interactions with other medications. These studies are conducted in accordance with international guidelines to ensure patient safety and efficacy.

The future prospects for Propan-2-yl 3-amino-4-methylpentanoate hydrochloride are bright, with ongoing research exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative uses for this compound in areas such as cancer therapy, cardiovascular disease, and metabolic disorders. The integration of computational modeling and high-throughput screening techniques will further accelerate the discovery process.

In conclusion, Propan-2-yl 3-amino-4-methylpentanoate hydrochloride (CAS No. 1909306-11-1) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with promising preclinical data, position it as a valuable tool for developing novel treatments across multiple therapeutic domains. As research continues to uncover new applications, this compound is poised to make substantial contributions to human health.